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Compound of Interest

Compound Name: 2-Chloropropanal

Cat. No.: B1595544

An In-depth Technical Guide to 2-
Chloropropanal

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Chloropropanal, a versatile chemical
intermediate. It covers its chemical structure, IUPAC nomenclature, physicochemical
properties, synthesis protocols, and key applications, with a focus on data presentation and
experimental detail.

Chemical Identity and Structure

2-Chloropropanal, also known as a-chloropropionaldehyde, is an organic compound with the
chemical formula CsHsCIO.[1] It is a chlorinated aldehyde that serves as a valuable building
block in the synthesis of various organic molecules, particularly heterocyclic compounds used
in pharmaceuticals and agrochemicals.[1]

IUPAC Name: 2-chloropropanal[2][3]

The IUPAC name is determined by identifying the longest carbon chain containing the aldehyde
functional group, which is a three-carbon chain (propane). The aldehyde group is at position 1,
and the chlorine atom is at position 2.
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The structure of 2-Chloropropanal features a chiral center at the second carbon atom,
meaning it can exist as two enantiomers: (2R)-2-chloropropanal and (2S)-2-chloropropanal.

[41[5]

Chemical Structure:

e Molecular Formula: CsHsCIO[2]
e SMILES: CC(C=0)CI[Z]

e InChl: INChl=1S/C3H5CIO/c1-3(4)2-5/h2-3H,1H3[2]
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Logical Diagram for IUPAC Naming of 2-Chloropropanal

Step 1: Identify Parent Chain

Three-carbon chain with an aldehyde group

Step 2: Identify and Number Substituents

Parent alkane: Propane

Aldehyde carbon is C1

Chlorine atom on C2

Suffix for aldehyde: -al

Substituent: 2-Chloro

Parent aldehyde: Propanal
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Combine substituent and parent name

2-Chloropropanal

Click to download full resolution via product page

Caption: IUPAC Naming Convention for 2-Chloropropanal.

Physicochemical Properties
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The following table summarizes the key physical and chemical properties of 2-

Chloropropanal.

Property Value Reference
Molecular Weight 92.52 g/mol [1112]
Density 1.061 g/cm3 [1][6]
Boiling Point 83.5°C at 760 mmHg [11[7]
Flash Point 7°C [1][6]

Vapor Pressure

75.1 mmHg at 25°C

[6]

Refractive Index

1.4310 (estimate)

[6]

XLogP3 0.7 [6]
Hydrogen Bond Donor Count 0 [6]
Hydrogen Bond Acceptor

C)(;untg p ! o]
Rotatable Bond Count 1 [6]
CAS Number 683-50-1 [1]

Experimental Protocols for Synthesis

Several methods for the synthesis of 2-Chloropropanal have been reported. The most

common approach involves the chlorination of propanal.

This method utilizes a quaternary ammonium salt as a catalyst in a dichloromethane solvent.[8]

Materials:

e Propanal (raw material)

e Chlorine gas (chlorine source)

e Dichloromethane (solvent)
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e Quaternary ammonium salt (e.g., tetramethylammonium chloride) (catalyst)
Procedure:

 In a suitable reactor, dissolve the quaternary ammonium salt in dichloromethane.
o Cool the reaction mixture to the desired temperature (e.g., 0-5°C).[8]

« Introduce chlorine gas into the solution.

e Add propanal dropwise to the reaction mixture while maintaining the temperature.

» After the addition of propanal is complete, continue the flow of chlorine gas for a specified
period to ensure complete reaction.

e The resulting chlorinated liquid is then subjected to vacuum distillation to purify the 2-
Chloropropanal. A fraction is typically collected at 60-62°C / 185 mmHg.[8][9]

This method is reported to have a high product purity (over 99%) and yield (over 90%).[8]
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Workflow for Synthesis of 2-Chloropropanal

Dissolve Quaternary Ammonium Salt
in Dichloromethane

Cool Reaction Mixture
(0-5°C)

Introduce Chlorine Gas

Add Propanal Dropwise

Continue Chlorine Flow

Vacuum Distillation
(60-62°C / 185 mmHg)

2-Chloropropanal

Click to download full resolution via product page
Caption: Synthesis Workflow of 2-Chloropropanal.

An alternative route involves the addition of hydrogen chloride (HCI) across the carbon-carbon
double bond of acrolein (2-propenal).[1]
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Materials:

e Acrolein

e Hydrogen chloride (HCI)

o Optional: Catalytic additives such as zinc chloride
Procedure:

e This reaction can be performed in either the gas phase (at approximately 50-60°C to
minimize polymerization) or in the liquid phase.[1]

« Introduce acrolein and hydrogen chloride into the reaction vessel.

« If a catalyst is used, it should be present in the reaction mixture.

» Allow the reaction to proceed, facilitating the electrophilic addition of HCI to the acrolein.
e The resulting 2-Chloropropanal is then purified from the reaction mixture.

Reactivity and Applications

The chemical reactivity of 2-Chloropropanal is primarily dictated by its two functional groups:
the aldehyde and the chloro group. The aldehyde group is susceptible to nucleophilic addition
reactions.[1]

2-Chloropropanal is a key intermediate in the synthesis of various compounds, including:

o 2-chloro-5-methyl-1,3-thiazole: A crucial intermediate for agrochemicals and
pharmaceuticals.[1]

e Thiazoloquinazolines: Synthesized through the reaction of 2-Chloropropanal with 2-thioxo-
1H-4-quinazolinones.[1]

Safety Information
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2-Chloropropanal is a hazardous chemical and should be handled with appropriate safety
precautions.

Hazard Statements:[2]

e H225: Highly flammable liquid and vapor.

e H301: Toxic if swallowed.

e H311: Toxic in contact with skin.

e H314: Causes severe skin burns and eye damage.
e H331: Toxic if inhaled.

o H335: May cause respiratory irritation.

o H351: Suspected of causing cancer.

It is imperative to consult the Safety Data Sheet (SDS) for detailed handling and safety
information before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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